ethyl 6-acetyl-2-(4-(N-butyl-N-methylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[[4-[butyl(methyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C24H31N3O6S2/c1-5-7-13-26(4)35(31,32)18-10-8-17(9-11-18)22(29)25-23-21(24(30)33-6-2)19-12-14-27(16(3)28)15-20(19)34-23/h8-11H,5-7,12-15H2,1-4H3,(H,25,29)
• InChI Key: SZPYPXGMQXKUHO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)C)C(=O)OCC
• Molecular Formula: C24H31N3O6S2
• Molecular Weight: 521.7 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the thieno[2,3-c]pyridine ring could potentially be formed through a cyclization reaction. The amide and ester groups could be introduced through nucleophilic acyl substitution reactions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions due to the presence of its functional groups. For example, the ester could undergo hydrolysis to form a carboxylic acid and an alcohol. The amide could react with amines to form substituted amides.

Scientific Research Applications

Chemical Modification and Biological Activity

Research on related sulfur-containing compounds and their complexes demonstrates the importance of chemical modifications for enhancing biological or electrochemical activity. For instance, studies on 2,2′-pyridine-2,6-diylbis compounds and their interactions with metals have revealed their potential in developing new drugs with improved efficacy and reduced side effects. These compounds exhibit a variety of important properties such as spectroscopic features, magnetic characteristics, and notably, their biological and electrochemical activities. The ability to modify these compounds provides avenues for the synthesis of novel CNS (Central Nervous System) acting drugs, leveraging the specific functional groups and heterocycles that characterize their chemical structure (Boča et al., 2011; Saganuwan, 2017).

Environmental Degradation and Fate

The biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater highlight the environmental impact and degradation pathways of sulfur and nitrogen-containing compounds. Similar studies could provide insights into the environmental behavior of "ethyl 6-acetyl-2-(4-(N-butyl-N-methylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate," especially regarding its persistence, biodegradation, and potential use in bioremediation efforts (Thornton et al., 2020).

Synthetic Routes and Industrial Applications

Exploring the synthetic routes of similar complex molecules provides insight into potential applications in drug synthesis and industrial chemistry. For example, the graphical synthetic routes of vandetanib offer a perspective on the industrial-scale synthesis of complex molecules, highlighting the importance of selecting suitable synthetic pathways for efficiency and economic viability. Such studies underscore the relevance of understanding synthetic methodologies for developing pharmaceuticals and other chemical products (Mi, 2015).